Thiosalicylic acid

Description

Thiosalicylic acid, also known as 2-mercaptobenzoic acid, is an organosulfur compound that contains carboxyl and sulfhydryl functional groups . Its molecular formula is ortho-C6H4(−SH)(−C(=O)−OH) . It appears as a yellow solid and is slightly soluble in water, ethanol, diethyl ether, and alkanes, but demonstrates greater solubility in dimethyl sulfoxide (DMSO) . It softens around 158°C and has a melting point of 164°C . Thiosalicylic acid can be synthesized from anthranilic acid through diazotization, followed by the addition of sodium sulfide and reduction with zinc, or by heating ortho-halogenated benzoic acids with alkaline hydrosulfide in the presence of copper .

Thiosalicylic acid has various applications, including use as a precursor in the production of thioindigo dyestuff and the vaccine preservative thiomersal . It is also utilized in the synthesis of drug candidates for treating atherosclerosis and melanoma, and as a precursor to the preservative benzisothiazolinone . Additionally, it acts as a trapping agent in chemical reactions, such as the desulfenylation of 3-indolyl sulfides . The compound can also be used as an analgesic and anti-inflammatory agent to relieve symptoms of acute gout, painful musculoskeletal conditions, osteoarthritis, and rheumatic fever .

A similar compound is sulfanilic acid, which, like thiosalicylic acid, contains a benzene ring and a sulfonic acid group, making it useful in various applications such as dye manufacturing and as an intermediate in chemical synthesis . Another related compound is acetylsalicylic acid, commonly known as aspirin, which shares a similar benzoic acid structure but with an acetyl group, giving it analgesic and anti-inflammatory properties .

• CAS No.: 147-93-3
• Product Name: Thiosalicylic acid
• Molecular Formula: C7H6O2S
• Molecular Weight: 154.19 g/mol
• IUPAC Name: 2-sulfanylbenzoic acid
• Standard InChI: InChI=1S/C7H6O2S/c8-7(9)5-3-1-2-4-6(5)10/h1-4,10H,(H,8,9)
• Standard InChIKey: NBOMNTLFRHMDEZ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)O)S
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)S
• Synonyms: 2-Thiosalicylic Acid; 2-Carboxybenzenethiol; 2-Carboxythiophenol; 2-Sulfanylbenzoic Acid; Thiophenol-2-carboxylic Acid; Thiosalicylic Acid; o-Carboxythiophenol; o-Sulfhydrylbenzoic Acid; NSC 2184; NSC 660640
• Reference: Zhou et al. Switchable regioselectivity in amine-catalysed asymmetric cycloadditions. Nature Chemistry, doi: 10.1038/nchem.2698, published online 16 January 2017
• PubChem Compound: 5443
• Last Modified: Sep 14 2023